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Compound of Interest

Compound Name:
2-Chloro-4-cyclopropoxypyridin-3-

amine

Cat. No.: B13252295

Get Quote

CAS Number: 173435-37-5 Formula: C₈H₉ClN₂O Molecular Weight: 184.62 g/mol Physical

State: Solid (Powder) Storage: 2–8°C, Inert atmosphere (Argon/Nitrogen), Desiccated.

Part 1: Emergency Overview & Hazard Logic
The Core Hazard Mechanism (Scientific Context): While specific toxicological data for 2-
Chloro-4-cyclopropoxypyridin-3-amine is limited, it belongs to the aminopyridine class.

Structurally, aminopyridines are known voltage-gated potassium channel (

) blockers. Blockage of these channels prevents neuronal repolarization, leading to
hyperexcitability, tremors, and potentially seizures. Operational Implication: Treat this
compound not just as a skin irritant, but as a potential neurotoxin with high skin absorption
capability.

GHS Classification (Conservative Assessment):

Acute Toxicity (Oral/Dermal): Category 3 (Toxic if swallowed or in contact with skin).

Skin/Eye Irritation: Category 2/2A (Causes skin and serious eye irritation).
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STOT-SE: Category 3 (May cause respiratory irritation).[1][2][3]

Part 2: Personal Protective Equipment (PPE) Matrix
This matrix is designed to prevent dermal absorption and inhalation, the two primary routes of

exposure for aminopyridines.

PPE Category Specification
Operational Logic (The
"Why")

Hand Protection

Double Gloving StrategyInner:

Nitrile (0.11 mm)Outer: Nitrile

(0.14 mm) or Neoprene

Aminopyridines can permeate

standard nitrile rapidly. Double

gloving provides a

"breakthrough buffer" and

allows the outer glove to be

stripped immediately upon

contamination without

exposing skin.

Respiratory

N95/P100 (Minimum) or

PAPRMandatory use inside

Fume Hood

As a solid powder, electrostatic

forces can aerosolize particles

during weighing. A fume hood

is the primary barrier; the

respirator is the secondary fail-

safe against turbulence-

induced escape.

Eye/Face
Chemical Splash

Goggles(ANSI Z87.1+)

Safety glasses are insufficient.

Goggles seal the eyes against

airborne dust and accidental

splashes during solubilization.

Body
Tyvek® Lab Coat or Chemical

Apron

Cotton lab coats absorb liquids

and hold toxins against the

skin. Non-woven synthetic

materials (Tyvek) repel

particulates and liquids.
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Part 3: Operational Handling Protocol
Phase 1: Preparation & Weighing
Objective: Eliminate static-induced aerosolization.

Engineering Control: All operations must occur inside a certified chemical fume hood

operating at a face velocity of 80–100 fpm.

Static Mitigation: Use an ionizing bar or anti-static gun on the weighing boat and spatula

before touching the powder. Halogenated heterocycles are prone to static charge, which

causes "jumping" of powder.

Weighing:

Place the analytical balance inside the hood.

Tare the vial/weigh boat.

Transfer solid gently. Do not dump.

Critical Step: Wipe the exterior of the receiving vial with a Kimwipe dampened in methanol

before removing it from the hood to remove invisible dust residues.

Phase 2: Solubilization & Reaction Setup
Objective: Prevent splash and thermal runaway.

Solvent Choice: Dissolve in DCM or Ethyl Acetate slowly.

Addition: Add solvent to the solid, not solid to the solvent, to minimize puffing.

Inerting: This compound is air-sensitive (amine oxidation). Purge the reaction vessel with

Argon immediately after addition.

Phase 3: Waste Disposal
Objective: Segregate from incompatible streams.
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Solid Waste: Contaminated gloves, weigh boats, and paper towels must be double-bagged

in clear polyethylene bags and labeled "Toxic Solid Waste - Aminopyridine Derivative."

Liquid Waste: Dispose of in the "Halogenated Organic" solvent stream. Do not mix with

oxidizing acids (e.g., Nitric Acid) as this can generate exothermic decomposition and toxic

NOx fumes.

Part 4: Visualizations
Workflow 1: Safe Handling Logic
This diagram illustrates the decision-making process for handling the solid versus the solution

state.
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Start: 2-Chloro-4-cyclopropoxypyridin-3-amine

Check Physical State

Solid (Powder)

Is Powder

Solution/Reaction Mix

Is Dissolved

Step 1: Neutralize Static
(Ionizer/Anti-static Gun)

Step 2: Weigh in Fume Hood
(Sash at safe height)

Step 3: Wipe Container Exterior
(Methanol Damp Wipe)

Disposal: Halogenated Waste Stream

Step 1: Cannula/Syringe Transfer
(Avoid Open Pouring)

Spill Risk?

No Spill ACTIVATE SPILL PROTOCOL
(See Diagram 2)

Spill Occurs

Click to download full resolution via product page

Caption: Operational workflow distinguishing critical control points for solid vs. liquid handling.

Workflow 2: Spill Response Decision Tree
Immediate actions to take in the event of a release.
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SPILL DETECTED Identify Form

Dry Powder

Liquid Solution

Cover with Wet Paper Towel
(Prevents Dusting) Scoop/Wipe into Bag

Double Wash Area
(Soap & Water)

Apply Inert Absorbent
(Vermiculite/Sand) Collect into Sealed Jar

Report as Toxic Release

Click to download full resolution via product page

Caption: Decision logic for containing spills without generating hazardous aerosols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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